Cas no 1933633-05-6 (6-((cyclohexylmethyl)amino)pyridazin-3-ol)

• Product Name: 6-((cyclohexylmethyl)amino)pyridazin-3-ol
• CAS No: 1933633-05-6
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5720368
• PubChem ID: 121205930
• Update Time: 2025-05-25

6-((cyclohexylmethyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-[(cyclohexylmethyl)amino]-
• 6-((Cyclohexylmethyl)amino)pyridazin-3-ol
• 6-((cyclohexylmethyl)amino)pyridazin-3-ol

• Inchi： 1S/C11H17N3O/c15-11-7-6-10(13-14-11)12-8-9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H,12,13)(H,14,15)
• InChI Key： MJNXKBQZIJLXQD-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)NCC1CCCCC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 448.7±30.0 °C at 760 mmHg
• Flash Point: 225.2±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 10.96±0.40(Predicted)

6-((cyclohexylmethyl)amino)pyridazin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-((cyclohexylmethyl)amino)pyridazin-3-ol

Research Brief on 6-((cyclohexylmethyl)amino)pyridazin-3-ol (CAS: 1933633-05-6): Recent Advances and Applications in Chemical Biology and Medicine

6-((cyclohexylmethyl)amino)pyridazin-3-ol (CAS: 1933633-05-6) is a pyridazine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexylmethylamino and hydroxyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's structural versatility and pharmacological properties make it a valuable scaffold for drug discovery efforts.

One of the most notable advancements in the research of 6-((cyclohexylmethyl)amino)pyridazin-3-ol is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. Recent publications have demonstrated that derivatives of this compound exhibit high affinity and selectivity for specific kinase targets, such as JAK3 and p38 MAPK. These findings suggest its potential as a lead compound for the development of targeted therapies with reduced off-target effects.

In addition to its kinase inhibitory activity, 6-((cyclohexylmethyl)amino)pyridazin-3-ol has been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The study highlighted its mechanism of action, which involves the modulation of NF-κB signaling pathways. These results position the compound as a promising candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 6-((cyclohexylmethyl)amino)pyridazin-3-ol have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have enabled the efficient production of this compound and its derivatives with high yields and purity. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the key structural features required for its biological activity, facilitating the rational design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of 6-((cyclohexylmethyl)amino)pyridazin-3-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's demonstrated efficacy and versatility underscore its potential as a cornerstone in the development of next-generation pharmaceuticals. Ongoing research efforts are expected to uncover additional applications and optimize its pharmacological profile for clinical use.

In conclusion, 6-((cyclohexylmethyl)amino)pyridazin-3-ol (CAS: 1933633-05-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with advances in synthetic and computational approaches, positions it as a valuable tool for drug discovery. Future studies will likely focus on overcoming translational challenges and expanding its therapeutic repertoire, paving the way for innovative treatments in oncology, immunology, and beyond.